1-[(3,5-dimethylpiperidin-1-yl)methyl]-1H-indole-2,3-dione

• IUPAC Name: 1-[(3,5-dimethylpiperidin-1-yl)methyl]indole-2,3-dione
• InChI: InChI=1S/C16H20N2O2/c1-11-7-12(2)9-17(8-11)10-18-14-6-4-3-5-13(14)15(19)16(18)20/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: QMNIGYGUXVWACJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CN2C3=CC=CC=C3C(=O)C2=O)C
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

1-[(3,5-dimethylpiperidin-1-yl)methyl]-1H-indole-2,3-dione, commonly known as DMID, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMID is a derivative of indole-2,3-dione and is synthesized through a multistep process involving several chemical reactions.

Mechanism of Action

The mechanism of action of DMID is not fully understood, but it is believed to involve the interaction of the compound with specific biomolecules, such as proteins and nucleic acids. DMID has been shown to have a high binding affinity for certain proteins, making it a useful tool for studying protein-protein interactions and other biochemical processes.
Biochemical and Physiological Effects:
DMID has been shown to have several biochemical and physiological effects, including the ability to induce apoptosis in cancer cells and inhibit the growth of certain bacteria. DMID has also been shown to have antioxidant properties, which may make it useful in the prevention and treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMID in lab experiments is its high binding affinity for certain proteins, which makes it a valuable tool for studying protein-protein interactions and other biochemical processes. However, the synthesis of DMID is a complex process that requires specialized knowledge and equipment, and the compound may not be readily available in certain research settings.

Future Directions

There are several potential future directions for research involving DMID, including the development of new fluorescent probes for studying biomolecules, the synthesis of new compounds with potential applications in drug discovery and development, and the investigation of the compound's potential therapeutic uses in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of DMID and its potential effects on human health.

Synthesis Methods

The synthesis of DMID involves a multistep process that begins with the reaction of indole-2,3-dione with 3,5-dimethylpiperidine. The resulting product is then subjected to several chemical reactions, including oxidation, reduction, and cyclization, to obtain the final product. The synthesis of DMID is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

DMID has been found to have several potential applications in scientific research. One of the most promising areas of research involves the use of DMID as a fluorescent probe for studying the binding of proteins and other biomolecules. DMID has also been used as a precursor for the synthesis of several other compounds with potential applications in drug discovery and development.